Cas no 1261448-30-9 (2,3-Difluoro-2'-methoxy-3'-(trifluoromethyl)biphenyl)

• Product Name: 2,3-Difluoro-2'-methoxy-3'-(trifluoromethyl)biphenyl
• CAS No: 1261448-30-9
• MF: C₁₄H₉F₅O
• MW: 288.212681531906
• CID: 4999057
• Update Time: 2025-09-26

2,3-Difluoro-2'-methoxy-3'-(trifluoromethyl)biphenyl Chemical and Physical Properties

Names and Identifiers

• 2,3-Difluoro-2'-methoxy-3'-(trifluoromethyl)biphenyl

• Inchi： 1S/C14H9F5O/c1-20-13-9(5-2-6-10(13)14(17,18)19)8-4-3-7-11(15)12(8)16/h2-7H,1H3
• InChI Key： VMKRNVSHVQQMNI-UHFFFAOYSA-N
• SMILES： FC1C(=CC=CC=1C1C=CC=C(C(F)(F)F)C=1OC)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 319
• XLogP3: 4.6
• Topological Polar Surface Area: 9.2

Additional information on 2,3-Difluoro-2'-methoxy-3'-(trifluoromethyl)biphenyl

Comprehensive Overview of 2,3-Difluoro-2'-methoxy-3'-(trifluoromethyl)biphenyl (CAS No. 1261448-30-9)

The compound 2,3-Difluoro-2'-methoxy-3'-(trifluoromethyl)biphenyl (CAS No. 1261448-30-9) is a highly specialized fluorinated biphenyl derivative that has garnered significant attention in the fields of pharmaceutical intermediates and advanced material science. Its unique molecular structure, featuring both methoxy and trifluoromethyl substituents, makes it a valuable building block for synthesizing complex organic molecules. Researchers and industries are increasingly exploring its applications due to its potential in enhancing drug bioavailability and material stability.

One of the key reasons for the growing interest in 2,3-Difluoro-2'-methoxy-3'-(trifluoromethyl)biphenyl is its role in the development of next-generation therapeutics. Fluorinated compounds are known for their ability to improve metabolic stability and membrane permeability, which are critical factors in drug design. This compound, with its difluoro and trifluoromethyl groups, is particularly suited for modifying active pharmaceutical ingredients (APIs) to achieve better therapeutic outcomes. Recent studies have highlighted its utility in central nervous system (CNS) drug development, where fluorine incorporation can enhance blood-brain barrier penetration.

In addition to its pharmaceutical applications, 2,3-Difluoro-2'-methoxy-3'-(trifluoromethyl)biphenyl is also being investigated for its potential in organic electronics and liquid crystal displays (LCDs). The fluorine atoms in its structure contribute to low polarizability and high thermal stability, making it a candidate for use in high-performance materials. As the demand for energy-efficient displays and flexible electronics grows, this compound could play a pivotal role in advancing these technologies.

The synthesis of 2,3-Difluoro-2'-methoxy-3'-(trifluoromethyl)biphenyl involves sophisticated cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, which are widely used in modern organic chemistry. These methods allow for precise control over the introduction of functional groups, ensuring high purity and yield. The compound's CAS No. 1261448-30-9 serves as a unique identifier in chemical databases, facilitating research and regulatory compliance.

Environmental and safety considerations are also paramount when working with fluorinated compounds. While 2,3-Difluoro-2'-methoxy-3'-(trifluoromethyl)biphenyl is not classified as hazardous under current regulations, proper handling and disposal protocols must be followed to minimize any potential risks. The compound's stability under normal conditions makes it a relatively safe choice for industrial and laboratory use.

Looking ahead, the versatility of 2,3-Difluoro-2'-methoxy-3'-(trifluoromethyl)biphenyl positions it as a key player in the evolution of specialty chemicals. With ongoing research into its applications and the development of more efficient synthesis methods, this compound is poised to make significant contributions to green chemistry and sustainable manufacturing. Its role in enabling innovations across multiple industries underscores its importance in the chemical landscape of the future.